Cas no 1152665-00-3 (3-(5-amino-3-cyclopropyl-1H-pyrazol-1-yl)-1lambda6-thiolane-1,1-dione)

• Product Name: 3-(5-amino-3-cyclopropyl-1H-pyrazol-1-yl)-1lambda6-thiolane-1,1-dione
• CAS No: 1152665-00-3
• MF: C₁₀H₁₅N₃O₂S
• MW: 241.310000658035
• MDL: MFCD11209800
• CID: 4572976
• PubChem ID: 43159063
• Update Time: 2025-06-07

3-(5-amino-3-cyclopropyl-1H-pyrazol-1-yl)-1lambda6-thiolane-1,1-dione Chemical and Physical Properties

Names and Identifiers

• 3-(5-amino-3-cyclopropyl-1H-pyrazol-1-yl)-1lambda6-thiolane-1,1-dione

• MDL： MFCD11209800
• Inchi： 1S/C10H15N3O2S/c11-10-5-9(7-1-2-7)12-13(10)8-3-4-16(14,15)6-8/h5,7-8H,1-4,6,11H2
• InChI Key： ROABRKHMKPWAMM-UHFFFAOYSA-N
• SMILES： N1(C2CCS(=O)(=O)C2)C(N)=CC(C2CC2)=N1

Additional information on 3-(5-amino-3-cyclopropyl-1H-pyrazol-1-yl)-1lambda6-thiolane-1,1-dione

Introduction to 3-(5-amino-3-cyclopropyl-1H-pyrazol-1-yl)-1lambda6-thiolane-1,1-dione (CAS No. 1152665-00-3)

The compound 3-(5-amino-3-cyclopropyl-1H-pyrazol-1-yl)-1lambda6-thiolane-1,1-dione (CAS No. 1152665-00-3) represents a significant advancement in the field of medicinal chemistry, particularly in the design of novel scaffolds for therapeutic applications. This heterocyclic thiolane derivative has garnered attention due to its unique structural features and promising biological activities. The presence of both pyrazole and thiolane moieties in its molecular framework suggests a rich potential for interaction with biological targets, making it a valuable candidate for further exploration.

At the core of this compound's structure lies the pyrazole ring, a well-documented pharmacophore known for its ability to modulate various biological pathways. Specifically, the 5-amino-3-cyclopropylpyrazole moiety introduces both polar and lipophilic characteristics, enhancing its solubility and membrane permeability. This dual nature is particularly advantageous in drug design, as it allows for optimal absorption and distribution within biological systems. The cyclopropyl substituent further contributes to steric hindrance, which can fine-tune binding interactions with target proteins.

The other critical component of this compound is the thiolane ring system. Thiolanes are less explored compared to their thiazole or thiophene counterparts, but they offer unique reactivity and stability due to the strained three-membered sulfur-containing ring. The 1lambda6-thiolane-1,1-dione moiety introduces two carbonyl groups, which can participate in hydrogen bonding or form metal chelates, broadening the compound's potential applications in coordination chemistry and drug delivery systems.

Recent studies have highlighted the importance of heterocyclic thiolanes in medicinal chemistry. For instance, derivatives of thiolane have been investigated for their antimicrobial properties, leveraging the ability of sulfur-containing heterocycles to disrupt bacterial cell membranes. The incorporation of an amino group into the pyrazole ring further enhances these properties by facilitating interactions with bacterial enzymes involved in metabolic pathways.

In light of these structural features, researchers have begun exploring the potential of 3-(5-amino-3-cyclopropyl-1H-pyrazol-1-yl)-1lambda6-thiolane-1,1-dione as a lead compound for developing new therapeutic agents. Preliminary computational studies suggest that this compound may exhibit inhibitory activity against certain kinases and proteases implicated in cancer progression. The pyrazole moiety is particularly interesting in this context, as it has been shown to modulate tyrosine kinase activity through direct binding to ATP-binding pockets.

Moreover, the thiolane component offers additional opportunities for functionalization. For example, the presence of two carbonyl groups allows for derivatization into esters or amides, which can be used to enhance bioavailability or target specific tissues. This flexibility makes 3-(5-amino-3-cyclopropyl-1H-pyrazol-1-yl)-1lambda6-thiolane-1,1-dione a versatile scaffold for drug discovery efforts.

One notable application area is in anti-inflammatory therapies. Chronic inflammation is a hallmark of many diseases, including arthritis and autoimmune disorders. The structural features of this compound suggest that it may interfere with inflammatory signaling pathways by inhibiting key enzymes such as COX-2 or lipoxygenase. Additionally, the ability of thiolanes to chelate metal ions like iron may contribute to their anti-inflammatory effects by disrupting pro-inflammatory free radical generation.

The synthesis of 3-(5-amino-3-cyclopropyl-1H-pyrazol-1-yl)-1lambda6-thiolane-1,1-dione presents an intriguing challenge due to its complex architecture. However, advances in synthetic methodologies have made it more feasible to construct such molecules with high precision. Modern techniques such as transition-metal-catalyzed cross-coupling reactions and organometallic chemistry have enabled the efficient assembly of pyrazole and thiolane derivatives. These methods not only improve yield but also allow for greater control over regioselectivity and stereoselectivity.

In conclusion,3-(5-amino-3-cyclopropyl-1H-pyrazol-1-y)-lambdaii-thiolane-l,l-dione (CAS No. 1152665--00--3) represents a promising candidate for further medicinal chemistry investigations. Its unique structural composition combines the favorable properties of pyrazole and thiolane moieties into a single molecular entity capable of interacting with multiple biological targets. As research continues to uncover new therapeutic applications for heterocyclic compounds,this compound holds significant potential as an intermediate or lead structure in drug discovery efforts aimed at treating various diseases.